Cas no 98021-37-5 (6-Aminopyridazine-3-carboxamide)

• Product Name: 6-Aminopyridazine-3-carboxamide
• CAS No: 98021-37-5
• MF: C₅H₆N₄O
• MW: 138.127339839935
• MDL: MFCD16688837
• CID: 801535
• PubChem ID: 12200478
• Update Time: 2025-06-08

6-Aminopyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Aminopyridazine-3-carboxamide
• 3-Pyridazinecarboxamide,6-amino-
• 3-Pyridazinecarboxamide,6-amino-(6CI,9CI)
• AS-33966
• 3-Pyridazinecarboxamide, 6-amino-
• YDA02137
• Z959893238
• AMY33957
• CS-0050340
• SB11453
• SY042166
• AKOS011436552
• SCHEMBL3153355
• EN300-112454
• MFCD16688837
• 98021-37-5
• DB-140607

• MDL： MFCD16688837
• Inchi： 1S/C5H6N4O/c6-4-2-1-3(5(7)10)8-9-4/h1-2H,(H2,6,9)(H2,7,10)
• InChI Key： PUXBHAXHLAOGOT-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(N)N=N1)N

Computed Properties

• Exact Mass: 138.05416083g/mol
• Monoisotopic Mass: 138.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Boiling Point: 514.8±35.0°C at N/A mmHg

6-Aminopyridazine-3-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 6-Aminopyridazine-3-carboxamide

Recent Advances in the Study of 6-Aminopyridazine-3-carboxamide (CAS: 98021-37-5)

6-Aminopyridazine-3-carboxamide (CAS: 98021-37-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 6-Aminopyridazine-3-carboxamide is its application in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR. A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of 6-Aminopyridazine-3-carboxamide derivatives, which showed promising anti-proliferative effects in vitro against various cancer cell lines. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, emphasizing the importance of the carboxamide moiety for kinase binding affinity.

In addition to its role in oncology, 6-Aminopyridazine-3-carboxamide has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited broad-spectrum antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, suggesting its potential as a scaffold for developing novel antibiotics. Furthermore, computational docking studies revealed that these derivatives could bind to key bacterial enzymes, providing a rationale for their observed efficacy.

The synthetic pathways for 6-Aminopyridazine-3-carboxamide have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable and cost-effective method for its synthesis, utilizing a one-pot reaction strategy that significantly improved yield and purity. This advancement is particularly relevant for industrial-scale production, as it addresses previous challenges related to the compound's stability and purification. The study also emphasized the environmental benefits of the new synthetic route, which reduced the use of hazardous solvents and minimized waste generation.

Despite these promising developments, challenges remain in the clinical translation of 6-Aminopyridazine-3-carboxamide-based therapeutics. Pharmacokinetic studies have indicated that some derivatives exhibit limited bioavailability, necessitating further structural modifications to enhance their drug-like properties. Additionally, the potential for off-target effects and toxicity must be carefully evaluated in preclinical models. Ongoing research is focused on addressing these limitations through rational drug design and advanced formulation strategies.

In conclusion, 6-Aminopyridazine-3-carboxamide (CAS: 98021-37-5) represents a versatile scaffold with significant potential in drug discovery. Recent studies have elucidated its mechanisms of action, optimized its synthesis, and expanded its applications in oncology and antimicrobial therapy. Future research should prioritize the development of derivatives with improved pharmacokinetic profiles and the exploration of their therapeutic potential in other disease areas. This compound continues to be a valuable asset in the toolkit of medicinal chemists and researchers in the chemical biology and pharmaceutical industries.